Cas no 1807135-24-5 (3-Bromo-2,5-diiodoanisole)

• Product Name: 3-Bromo-2,5-diiodoanisole
• CAS No: 1807135-24-5
• MF: C₇H₅BrI₂O
• MW: 438.826946020126
• CID: 4973916
• Update Time: 2023-08-24

3-Bromo-2,5-diiodoanisole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,5-diiodoanisole

• Inchi： 1S/C7H5BrI2O/c1-11-6-3-4(9)2-5(8)7(6)10/h2-3H,1H3
• InChI Key： PLWUGKXIMLDDFW-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1OC)I)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2